Cas no 2137838-03-8 (6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile)

• Product Name: 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile
• CAS No: 2137838-03-8
• MF: C₁₄H₁₁FN₂
• MW: 226.248946428299
• CID: 6239950
• PubChem ID: 165749735
• Update Time: 2025-06-10

6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2137838-03-8
• EN300-739930
• 6-(2,4-dimethylphenyl)-2-fluoropyridine-3-carbonitrile
• 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile

• Inchi： 1S/C14H11FN2/c1-9-3-5-12(10(2)7-9)13-6-4-11(8-16)14(15)17-13/h3-7H,1-2H3
• InChI Key： LCKLWHQZEZDCGQ-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C2C=CC(C)=CC=2C)=N1

Computed Properties

• Exact Mass: 226.09062652g/mol
• Monoisotopic Mass: 226.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile

Introduction to 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile (CAS No. 2137838-03-8)

6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2137838-03-8, represents a unique structural motif that combines a pyridine core with substituents that enhance its potential as a bioactive molecule. The presence of a fluoropyridine scaffold and a carbonitrile group at the 3-position, coupled with the 2,4-dimethylphenyl moiety, makes it an intriguing candidate for further exploration in drug discovery and development.

The structural features of 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile contribute to its distinct chemical properties. The fluorine atom at the 2-position of the pyridine ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the carbonitrile group at the 3-position enhances the compound's ability to interact with biological targets through hydrogen bonding and dipole interactions. The 2,4-dimethylphenyl substituent further diversifies its electronic and steric environment, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. Pyridine derivatives, in particular, have been extensively studied for their role in various therapeutic areas, including central nervous system disorders, cancer therapy, and infectious diseases. The compound 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile exemplifies this trend by incorporating multiple bioisosteric elements that are known to enhance drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the structural features of 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile align well with known binding pockets of target proteins, suggesting its potential as an inhibitor or modulator of various enzymes and receptors. For instance, preliminary computational studies indicate that this compound may interact with enzymes involved in signal transduction pathways relevant to inflammatory diseases and neurodegenerative disorders.

The synthesis of 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile presents both challenges and opportunities for synthetic chemists. The introduction of the fluoropyridine core requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the carbonitrile group necessitates careful selection of protecting groups and reaction protocols to avoid unwanted side reactions. However, recent developments in transition metal-catalyzed cross-coupling reactions have provided novel strategies for constructing complex heterocyclic frameworks efficiently.

One particularly promising approach involves the use of palladium-catalyzed Buchwald-Hartwig amination reactions to form the C-N bond between the pyridine ring and the aromatic substituent. This method has been successfully applied to synthesize various fluorinated pyridines with excellent regioselectivity and functional group tolerance. Furthermore, recent reports have highlighted the utility of copper-mediated nucleophilic substitution reactions for introducing fluorine atoms into aromatic systems, offering an alternative route to accessing derivatives like 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile.

The biological evaluation of 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile is currently underway in several research laboratories. Initial in vitro studies have demonstrated promising activity against a range of targets relevant to human health. For example, preliminary data suggest that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation pathways. Additionally, its interaction with other therapeutic targets remains an area of active investigation.

The potential therapeutic applications of 6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile are broad and multifaceted. Given its structural similarity to known bioactive molecules, it may serve as a lead compound for developing novel treatments for conditions such as chronic inflammation, neurodegenerative diseases, and cancer. Furthermore, its fluorinated nature suggests that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs.

In conclusion,6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile (CAS No. 2137838-03-8) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of bioisosteric elements positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological activities and synthetic methodologies for this class of compounds,6-(2,4-Dimethylphenyl)-2-fluoropyridine-3-carbonitrile is poised to make significant contributions to future therapeutic developments.